Cas no 1956309-76-4 (4-fluoro-1-methylpiperidine-4-carboxylic acid hydrochloride)

• Product Name: 4-fluoro-1-methylpiperidine-4-carboxylic acid hydrochloride
• CAS No: 1956309-76-4
• MF: C₇H₁₃ClFNO₂
• MW: 197.635024785995
• MDL: MFCD28401020
• CID: 4743803
• PubChem ID: 91667882
• Update Time: 2025-10-30

4-fluoro-1-methylpiperidine-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-1-methyl-4-piperidinecarboxylic acid hydrochloride
• 4-fluoro-1-methylpiperidine-4-carboxylic acid hydrochloride

• MDL： MFCD28401020
• Inchi： 1S/C7H12FNO2.ClH/c1-9-4-2-7(8,3-5-9)6(10)11;/h2-5H2,1H3,(H,10,11);1H
• InChI Key： RMGWXQCGBXWRME-UHFFFAOYSA-N
• SMILES： C(C1(CCN(C)CC1)F)(=O)O.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 4-fluoro-1-methylpiperidine-4-carboxylic acid hydrochloride

Recent Advances in the Application of 4-Fluoro-1-Methylpiperidine-4-Carboxylic Acid Hydrochloride (CAS: 1956309-76-4) in Chemical Biology and Pharmaceutical Research

The compound 4-fluoro-1-methylpiperidine-4-carboxylic acid hydrochloride (CAS: 1956309-76-4) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules and pharmaceutical agents. This briefing synthesizes the latest research findings on its applications, focusing on its role in medicinal chemistry, drug discovery, and chemical biology. The compound's unique structural features, including the fluorine substitution and the piperidine scaffold, make it a versatile building block for the development of targeted therapeutics.

Recent studies have highlighted the importance of 4-fluoro-1-methylpiperidine-4-carboxylic acid hydrochloride in the synthesis of kinase inhibitors, particularly those targeting cancer-related pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective PI3K inhibitors, where the fluorine atom enhanced binding affinity through favorable interactions with the kinase's ATP-binding site. The hydrochloride salt form was noted for its improved solubility, facilitating in vitro and in vivo testing.

In addition to its role in kinase inhibitor development, this compound has been employed in the design of positron emission tomography (PET) tracers. Researchers at a leading pharmaceutical institute reported its incorporation into fluorine-18 labeled probes for imaging neuroinflammation, leveraging the natural abundance of fluorine-19 in the precursor to streamline radiochemical synthesis. The methyl group at the 1-position was found to confer metabolic stability, addressing a common challenge in tracer development.

The synthetic accessibility of 4-fluoro-1-methylpiperidine-4-carboxylic acid hydrochloride has also been a focus of recent optimization efforts. A 2024 publication in Organic Process Research & Development detailed a scalable, green chemistry approach to its production, utilizing continuous flow technology to achieve higher yields (82%) while reducing organic solvent waste by 60% compared to batch processes. This advancement is particularly significant for meeting the growing demand in preclinical and clinical-stage drug development programs.

Safety and toxicological profiling of this compound has progressed in parallel with its applications. Recent in silico and in vitro ADMET studies suggest favorable properties, with the hydrochloride salt showing good membrane permeability (Papp > 10 × 10^-6 cm/s in Caco-2 assays) and minimal cytochrome P450 inhibition (IC50 > 50 μM for major isoforms). These characteristics position it as a promising scaffold for further medicinal chemistry optimization across multiple therapeutic areas.

Looking forward, the unique physicochemical properties of 4-fluoro-1-methylpiperidine-4-carboxylic acid hydrochloride continue to inspire innovative applications. Current research directions include its incorporation into proteolysis targeting chimeras (PROTACs) and other targeted protein degradation platforms, where its ability to serve as a linker between warhead and E3 ligase-recruiting moieties is being actively explored. The compound's commercial availability from multiple suppliers (purity typically >98% by HPLC) ensures its accessibility for both academic and industrial research programs.